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Compound of Interest

Compound Name: Pyrazine-2-carbaldehyde

Cat. No.: B1279537 Get Quote

An In-depth Technical Guide to Pyrazine-2-
carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical characteristics of

Pyrazine-2-carbaldehyde, a key heterocyclic organic compound. The information is curated

for professionals in research and development, with a focus on data clarity and experimental

context.

Core Physical and Chemical Characteristics
Pyrazine-2-carbaldehyde, also known as 2-formylpyrazine, is a derivative of pyrazine with an

aldehyde functional group attached to the pyrazine ring.[1] At room temperature, it typically

presents as an off-white to light yellow or brown crystalline solid or liquid with a pungent,

aromatic odor.[1][2] This compound is a valuable intermediate in various synthetic processes,

particularly in the pharmaceutical and flavor industries.[1][3]

The following table summarizes the key physical and chemical properties of Pyrazine-2-
carbaldehyde.
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Property Value Citations

Molecular Formula C₅H₄N₂O [1][2][4][5]

Molecular Weight 108.10 g/mol [1][2][4][5]

CAS Number 5780-66-5 [4][6]

Appearance
Off-white to light yellow/brown

crystalline solid or liquid
[1][2][3]

Odor Mildly pungent, aromatic [1]

Boiling Point 192.1 °C at 760 mmHg [7][8]

Density ~1.2 g/cm³ [7][8]

pKa -0.15 ± 0.10 (Predicted) [1]

XLogP3 -0.4 [4][7]

Topological Polar Surface Area 42.8 Å² [1][4]

Solubility

Sparingly soluble in water.

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[1][6]

IUPAC Name pyrazine-2-carbaldehyde [4][8]

SMILES C1=CN=C(C=N1)C=O [2][4][8]

InChI
InChI=1S/C5H4N2O/c8-4-5-3-

6-1-2-7-5/h1-4H
[2][4]

InChIKey
DXBWJLDFSICTIH-

UHFFFAOYSA-N
[2][4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Pyrazine-2-
carbaldehyde.

¹H NMR: Proton NMR spectra are available for this compound.[9]
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¹³C NMR: Carbon NMR data is also available.[9]

IR Spectroscopy: Infrared spectroscopy data can be found in various databases.[9]

Mass Spectrometry: Mass spectral data is available for structural confirmation.[9]

Researchers can access this spectral data through chemical databases like ChemicalBook for

detailed analysis.[9][10]

Chemical Reactivity and Synthesis
Pyrazine-2-carbaldehyde's aldehyde group makes it a reactive compound, participating in

various chemical transformations. It is a key building block in the synthesis of more complex

molecules, including bioactive compounds and flavoring agents.[3] For instance, it undergoes

condensation reactions with hydrazines to form hydrazones, which can be further modified.[11]

[12]

This section details a common laboratory procedure for the synthesis of Pyrazine-2-
carbaldehyde.[6][7]

Materials:

Methyl pyrazine-2-carboxylate

Anhydrous Tetrahydrofuran (THF)

Lithium aluminum hydride (LiAlH₄) solution in THF

Glacial acetic acid

3N Hydrochloric acid (HCl)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Diethyl ether
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Silica gel for chromatography

Procedure:

Suspend methyl pyrazine-2-carboxylate (1.0 eq) in anhydrous THF.

Cool the suspension to -78°C.

Slowly add a solution of lithium aluminum hydride in THF (0.5 eq), ensuring the temperature

remains below -72°C.

Stir the reaction mixture at -78°C for an additional 20 minutes after the addition is complete.

Quench the reaction by adding glacial acetic acid.

Allow the mixture to warm to room temperature.

Remove the volatile components by evaporation.

Dissolve the residue in 3N hydrochloric acid and extract with DCM.

Combine the organic extracts and wash with saturated aqueous sodium bicarbonate

solution.

Evaporate the solvent.

Purify the residue by silica gel chromatography, eluting with a gradient of DCM/diethyl ether

to yield Pyrazine-2-carbaldehyde.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1279537?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7289837.htm
https://www.echemi.com/products/pid_Rock5141-pyrazine-2-carbaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Pyrazine-2-carbaldehyde

Reaction Setup

Reaction

Work-up

Purification

Suspend Methyl Pyrazine-2-carboxylate in anhydrous THF

Cool to -78°C

Slowly add LiAlH₄ in THF (keep temp < -72°C)

Stir at -78°C for 20 min

Quench with glacial acetic acid

Warm to Room Temperature

Evaporate volatiles

Dissolve residue in 3N HCl

Extract with DCM

Wash with sat. NaHCO₃

Evaporate solvent

Silica Gel Chromatography (DCM/Diethyl Ether)

Pyrazine-2-carbaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of Pyrazine-2-carbaldehyde.
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Applications in Research and Industry
Pyrazine-2-carbaldehyde is a versatile compound with several applications:

Flavor and Fragrance: It is utilized in the flavor and fragrance industry to impart nutty,

roasted, or caramel-like aromas to various products.[1]

Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of bioactive

molecules and heterocyclic scaffolds for drug discovery.[3][13]

Agrochemicals: The pyrazine ring is a common motif in agrochemicals, and this aldehyde is

a useful precursor.[3]

Specialty Chemicals: It finds application in the synthesis of dyes and polymers where the

aldehyde functionality can be further transformed.[3]

Safety and Handling
Pyrazine-2-carbaldehyde is classified as an irritant.[2][4][14]

Hazards: It may cause skin irritation (H315), serious eye irritation (H319), and respiratory

irritation (H335).[2][4][14]

Precautions: When handling this chemical, it is important to use personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.[14][15] Work should be

conducted in a well-ventilated area or a fume hood to avoid inhalation of vapors.[14][15]

First Aid: In case of contact, wash the affected skin with soap and water.[15] For eye contact,

rinse thoroughly with water for at least 15 minutes.[15] If inhaled, move the person to fresh

air.[15] Seek medical attention if symptoms persist.

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before working with this compound.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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